Cas no 1805537-07-8 (Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate)
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C9H5F6NO2/c1-18-8(17)5-3(9(13,14)15)2-4(10)16-6(5)7(11)12/h2,7H,1H3
- InChI Key: FSXPGWAQFWVXIE-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N=C(C(F)F)C=1C(=O)OC)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 308
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031420-250mg |
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate |
1805537-07-8 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029031420-500mg |
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate |
1805537-07-8 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029031420-1g |
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate |
1805537-07-8 | 95% | 1g |
$3,010.80 | 2022-04-01 |
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805537-07-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805537-07-8, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate fluorinated pyridine core, has garnered considerable attention due to its unique structural and functional properties. The presence of multiple fluorine atoms, including difluoromethyl, fluoro, and trifluoromethyl substituents, imparts distinct electronic and steric effects that make it a valuable scaffold for the development of novel pharmaceuticals.
The compound's structural framework is derived from pyridine, a heterocyclic aromatic system widely recognized for its role in numerous biologically active molecules. The strategic placement of fluorine atoms not only enhances the metabolic stability of the molecule but also influences its binding affinity to biological targets. This has led to extensive exploration of its potential in drug discovery, particularly in the inhibition of enzymes and receptors involved in critical biological pathways.
In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to improve drug efficacy and pharmacokinetic profiles. Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate exemplifies this trend, as it has been investigated for its role in developing treatments for various diseases, including cancer and inflammatory disorders. The difluoromethyl group, in particular, is known for its ability to enhance binding interactions with biological targets, making it a preferred moiety in medicinal chemistry.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated pyridine core. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of fluorine chemistry in medicinal drug development.
The pharmacological properties of Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate have been extensively studied in preclinical models. Initial research suggests that this compound exhibits potent activity against several enzymes implicated in disease pathogenesis. For instance, studies have demonstrated its inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The unique combination of substituents enhances its binding affinity to these targets, potentially leading to more effective therapeutic interventions.
In addition to its anti-cancer potential, Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate has shown promise in treating inflammatory diseases. The fluorinated pyridine scaffold interacts with inflammatory mediators and signaling pathways, modulating immune responses and reducing inflammation. This has opened up new avenues for therapeutic development in conditions such as rheumatoid arthritis and inflammatory bowel disease.
The compound's pharmacokinetic profile is another area of interest. Due to the presence of multiple fluorine atoms, it exhibits enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs. This property is crucial for achieving optimal bioavailability and prolonged half-life in vivo. Furthermore, the fluorine atoms contribute to resistance against enzymatic degradation, ensuring sustained therapeutic effects.
The regulatory landscape for fluorinated pharmaceuticals is evolving rapidly as more evidence emerges regarding their safety and efficacy. Methyl 2-(difluoromethyl strong >)-6-< strong >fluoro strong >)-4-(< strong >trifluoromethyl strong >)pyridine-3-carboxylate is currently undergoing preclinical trials to evaluate its suitability for human use. Regulatory agencies are closely monitoring these trials to ensure that the compound meets stringent safety standards before it can be approved for clinical use.
The future prospects of Methyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-4-(< strong >trifluoromethyl strong >)pyridine-3-carboxylate are promising given the growing interest in fluorinated compounds as therapeutic agents. Ongoing research aims to optimize its synthetic routes, explore new applications, and refine its pharmacological profile. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable clinical candidates.
In conclusion, Methyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-4-(< strong >trifluoromethyl strong >)pyridine-3-carboxylate (CAS No. 1805537-07-8) stands out as a remarkable compound with significant potential in modern chemical biology and medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing health challenges faced by society today.
1805537-07-8 (Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)